Cas no 2138344-39-3 (4(1H)-Cinnolinone, 7-bromo-6-fluoro-)

• Product Name: 4(1H)-Cinnolinone, 7-bromo-6-fluoro-
• CAS No: 2138344-39-3
• MF: C₈H₄BrFN₂O
• MW: 243.032564163208
• CID: 5288214
• Update Time: 2025-10-28

4(1H)-Cinnolinone, 7-bromo-6-fluoro- Chemical and Physical Properties

Names and Identifiers

• 4(1H)-Cinnolinone, 7-bromo-6-fluoro-

• Inchi： 1S/C8H4BrFN2O/c9-5-2-7-4(1-6(5)10)8(13)3-11-12-7/h1-3H,(H,12,13)
• InChI Key： WFQFTXLXESQQKD-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(F)C(Br)=C2)C(=O)C=N1

Additional information on 4(1H)-Cinnolinone, 7-bromo-6-fluoro-

7-Bromo-6-Fluoro-4(1H)-Cinnolinone (CAS No. 2138344-39-3): An Overview of a Promising Heterocyclic Compound in Medicinal Chemistry

7-Bromo-6-Fluoro-4(1H)-Cinnolinone (CAS No. 2138344-39-3) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the cinnoline family, which is characterized by a six-membered ring containing two nitrogen atoms and a double bond. The presence of bromine and fluorine substituents at specific positions on the cinnoline ring imparts distinct chemical and biological properties, making it a valuable candidate for drug discovery and development.

The 7-bromo and 6-fluoro substitutions on the cinnoline ring are crucial for the compound's pharmacological profile. Bromine, being a heavier halogen, can enhance the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. Fluorine, on the other hand, is known for its ability to modulate the electronic properties of organic molecules, often leading to enhanced metabolic stability and reduced toxicity. These features collectively contribute to the compound's potential as a lead molecule in various therapeutic areas.

Recent research has highlighted the potential of 7-Bromo-6-Fluoro-4(1H)-Cinnolinone in several therapeutic applications. One notable area is its activity as a potent inhibitor of specific enzymes involved in disease pathways. For instance, studies have shown that this compound can effectively inhibit kinases, which are key enzymes in signal transduction pathways implicated in cancer and inflammatory diseases. The selective inhibition of these kinases can lead to reduced cell proliferation and inflammation, making 7-Bromo-6-Fluoro-4(1H)-Cinnolinone a promising candidate for developing targeted therapies.

In addition to its enzymatic inhibition properties, 7-Bromo-6-Fluoro-4(1H)-Cinnolinone has also been investigated for its potential as an antimicrobial agent. The unique combination of bromine and fluorine substituents can disrupt microbial cell walls and inhibit essential metabolic processes, thereby exhibiting broad-spectrum antimicrobial activity. This property is particularly valuable in light of the growing global concern over antibiotic resistance.

The synthesis of 7-Bromo-6-Fluoro-4(1H)-Cinnolinone involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of appropriate precursors followed by halogenation steps to introduce the bromine and fluorine substituents. Advanced synthetic methods such as microwave-assisted synthesis and catalytic processes have been explored to optimize the efficiency and scalability of the synthesis.

Preclinical studies have demonstrated that 7-Bromo-6-Fluoro-4(1H)-Cinnolinone exhibits favorable pharmacokinetic properties, including good oral bioavailability and a favorable half-life. These characteristics are essential for ensuring that the compound reaches its intended target in sufficient concentrations to exert its therapeutic effects without causing significant side effects.

To further evaluate its potential as a therapeutic agent, 7-Bromo-6-Fluoro-4(1H)-Cinnolinone has undergone extensive in vitro and in vivo testing. In vitro assays have shown that it can effectively inhibit target enzymes at low micromolar concentrations, indicating high potency. In vivo studies using animal models have also confirmed its efficacy in reducing tumor growth and inflammation, supporting its potential for clinical translation.

Despite its promising properties, further research is needed to fully understand the mechanisms of action of 7-Bromo-6-Fluoro-4(1H)-Cinnolinone and to optimize its formulation for clinical use. Ongoing studies are focusing on identifying potential off-target effects, optimizing dosing regimens, and exploring combination therapies with other drugs to enhance therapeutic outcomes.

In conclusion, 7-Bromo-6-Fluoro-4(1H)-Cinnolinone (CAS No. 2138344-39-3) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and multifaceted biological activities make it a valuable candidate for developing novel therapies targeting various diseases. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds great promise for improving patient outcomes in clinical settings.